An In-depth Technical Guide to the Thermodynamic Properties of 3-amino-1-isopropylcyclopentanecarboxylate Derivatives
An In-depth Technical Guide to the Thermodynamic Properties of 3-amino-1-isopropylcyclopentanecarboxylate Derivatives
For Researchers, Scientists, and Drug Development Professionals
Abstract
The thermodynamic landscape of a drug candidate is a critical determinant of its ultimate success, governing its solubility, stability, and binding affinity. This guide provides a comprehensive framework for the characterization of the thermodynamic properties of 3-amino-1-isopropylcyclopentanecarboxylate derivatives, a novel class of compounds with significant potential in drug discovery. As a senior application scientist, this document moves beyond a simple recitation of protocols to offer a deep, mechanistic understanding of the experimental and computational methodologies required for a thorough thermodynamic investigation. We will explore the "why" behind procedural choices, ensuring that the described workflows are not only robust but also self-validating. This guide is structured to empower researchers to confidently and accurately map the thermodynamic profile of these and other novel chemical entities.
Introduction: The Thermodynamic Imperative in Drug Discovery
The journey of a drug from a promising lead to a clinical candidate is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, the thermodynamic characteristics of a molecule are paramount. They dictate how a compound will behave in a physiological environment, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. For derivatives of 3-amino-1-isopropylcyclopentanecarboxylate, a scaffold of interest due to its constrained cyclic nature and embedded functionalities, a thorough understanding of their thermodynamic properties is not merely academic—it is a prerequisite for rational drug design and development.
This guide will provide a detailed exploration of the essential thermodynamic parameters—enthalpy (ΔH), entropy (ΔS), and Gibbs free energy (ΔG)—and their practical implications for drug development. We will delve into the experimental techniques and computational methods that form the cornerstone of modern thermodynamic analysis.
The Significance of Polymorphism and Solid-State Thermodynamics
Many pharmaceutical compounds are formulated as solids, making the study of their solid-state properties crucial. Polymorphism, the ability of a substance to exist in multiple crystalline forms, can have profound effects on a drug's solubility, dissolution rate, stability, and bioavailability.[1][2][3] Different polymorphs of the same compound can exhibit distinct melting points, spectroscopic signatures, and thermodynamic stabilities.[4][5][6] The unexpected appearance of a more stable, less soluble polymorph can have disastrous consequences during development or even post-launch. Therefore, a comprehensive thermodynamic characterization must include a thorough investigation of the polymorphic landscape.
Experimental Determination of Thermodynamic Properties
The direct measurement of thermodynamic parameters provides the most reliable data for understanding a compound's behavior. The following sections detail the key experimental techniques.
Differential Scanning Calorimetry (DSC): Unveiling Thermal Transitions
Differential Scanning Calorimetry (DSC) is a cornerstone technique for the thermal analysis of pharmaceuticals.[7][8] It measures the difference in heat flow between a sample and a reference as a function of temperature, allowing for the determination of various thermodynamic properties and the detection of phase transitions.[1][2][3]
DSC operates by maintaining the sample and a reference at the same temperature while monitoring the heat flow required to do so. Thermal events in the sample, such as melting, crystallization, or glass transitions, result in a differential heat flow that is detected by the instrument.[7]
-
Sample Preparation: Accurately weigh 2-5 mg of the synthesized and purified 3-amino-1-isopropylcyclopentanecarboxylate derivative into an aluminum DSC pan.
-
Instrument Setup:
-
Place the sample pan and an empty reference pan into the DSC cell.
-
Purge the cell with an inert gas (e.g., nitrogen) to prevent oxidation.
-
-
Thermal Program:
-
Equilibrate the sample at a starting temperature well below any expected transitions (e.g., 25 °C).
-
Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the melting point.
-
Hold at the high temperature for a few minutes to ensure complete melting.
-
Cool the sample back to the starting temperature at a controlled rate.
-
Perform a second heating ramp to observe the behavior of the melt-quenched sample.
-
-
Data Analysis:
-
The resulting thermogram will show peaks corresponding to thermal events.
-
Melting Point (Tm): The onset temperature of the endothermic melting peak.
-
Enthalpy of Fusion (ΔHfus): The integrated area of the melting peak.
-
Glass Transition (Tg): A step change in the baseline, indicative of a transition from a glassy to a rubbery state in amorphous materials.
-
Crystallization (Tc): An exothermic peak observed upon cooling from the melt or heating of an amorphous solid.
-
The shape and position of the DSC peaks provide a wealth of information. A sharp melting peak suggests a pure, crystalline material. Multiple melting peaks may indicate the presence of polymorphs or impurities. The second heating scan is crucial for identifying amorphous content and the compound's tendency to recrystallize.[2]
Isothermal Titration Calorimetry (ITC): Quantifying Binding Thermodynamics
Isothermal Titration Calorimetry (ITC) is the gold standard for directly measuring the thermodynamics of binding interactions in solution.[9][10] It provides a complete thermodynamic profile of a binding event, including the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n) in a single experiment.[11] From these, the Gibbs free energy change (ΔG) and entropy change (ΔS) can be calculated.
ITC measures the heat released or absorbed during the titration of a ligand into a solution containing a macromolecule (e.g., a protein target). The instrument consists of a sample cell and a reference cell. As the ligand is injected, the heat change in the sample cell is measured relative to the reference cell.[10]
-
Sample Preparation:
-
Prepare a solution of the target protein in a suitable buffer.
-
Prepare a solution of the 3-amino-1-isopropylcyclopentanecarboxylate derivative (ligand) in the same buffer. Dialysis of the protein against the ligand buffer is recommended to minimize buffer mismatch effects.
-
-
Instrument Setup:
-
Fill the sample cell with the protein solution.
-
Fill the injection syringe with the ligand solution.
-
Allow the system to equilibrate to the desired temperature.
-
-
Titration:
-
Perform a series of small, sequential injections of the ligand into the sample cell.
-
The heat change associated with each injection is measured.
-
-
Data Analysis:
-
The raw data is a series of heat-flow spikes corresponding to each injection.
-
Integration of these peaks yields a binding isotherm, which is a plot of heat change per mole of injectant versus the molar ratio of ligand to protein.
-
This isotherm is then fitted to a binding model to extract the thermodynamic parameters: Ka, ΔH, and n.
-
ΔG and ΔS are then calculated using the following equations:
-
ΔG = -RTln(Ka)
-
ΔG = ΔH - TΔS
-
-
The thermodynamic signature obtained from ITC reveals the nature of the forces driving the binding interaction. A favorable enthalpic contribution (negative ΔH) often indicates strong hydrogen bonding and van der Waals interactions. A favorable entropic contribution (positive ΔS) can be driven by the release of ordered water molecules from the binding interface (the hydrophobic effect) or conformational changes.[12]
Computational Prediction of Thermodynamic Properties
In conjunction with experimental methods, computational chemistry offers powerful tools for predicting and understanding the thermodynamic properties of molecules.[13] These in silico approaches can guide experimental design and provide insights that are difficult to obtain through experimentation alone.
Density Functional Theory (DFT): Calculating Intrinsic Molecular Properties
Density Functional Theory (DFT) is a quantum mechanical method used to calculate the electronic structure of molecules.[14] From the electronic structure, a wide range of thermodynamic properties can be derived, including enthalpy, entropy, and Gibbs free energy of formation.[15][16]
DFT calculations solve the Schrödinger equation by approximating the electron density of a molecule. This allows for the calculation of the molecule's total energy. By performing frequency calculations, vibrational modes can be determined, which are then used to calculate the entropic and thermal enthalpic contributions to the free energy.[17]
-
Structure Preparation: Build the 3D structure of the 3-amino-1-isopropylcyclopentanecarboxylate derivative using a molecular modeling program.
-
Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. A common level of theory for this is B3LYP/6-31G*.
-
Frequency Calculation: Perform a frequency calculation on the optimized geometry. This will confirm that the structure is a true minimum (no imaginary frequencies) and provide the vibrational frequencies.
-
Thermodynamic Analysis: The output of the frequency calculation will provide the zero-point vibrational energy (ZPVE), as well as the thermal corrections to the enthalpy and Gibbs free energy. These values can be used to calculate the standard enthalpy and Gibbs free energy of formation.
DFT calculations can be used to:
-
Predict the relative stabilities of different stereoisomers or conformers.
-
Calculate reaction energies and activation barriers for synthetic steps.
-
Provide a theoretical basis for interpreting experimental spectroscopic data.
Molecular Dynamics (MD) Simulations: Exploring Conformational Landscapes and Solvation
Molecular Dynamics (MD) simulations provide a dynamic picture of a molecule's behavior over time, taking into account its interactions with its environment (e.g., solvent).[18][19][20] This is particularly useful for understanding solvation thermodynamics and conformational entropy.
MD simulations solve Newton's equations of motion for a system of atoms and molecules. By simulating the trajectory of each atom over time, the thermodynamic properties of the system can be calculated as time averages.[21]
-
System Setup:
-
Place the optimized structure of the 3-amino-1-isopropylcyclopentanecarboxylate derivative in a simulation box.
-
Solvate the box with a chosen water model (e.g., TIP3P).
-
Add counter-ions to neutralize the system if necessary.
-
-
Equilibration:
-
Perform a series of equilibration steps to allow the system to relax and reach a stable temperature and pressure.
-
-
Production Run:
-
Run the simulation for a sufficient length of time (nanoseconds to microseconds) to sample the relevant conformational space.
-
-
Analysis:
-
Analyze the trajectory to calculate properties such as:
-
Solvation Free Energy: The free energy change associated with transferring the molecule from the gas phase to the solvent.
-
Radial Distribution Functions: To understand the structure of the solvent around the solute.
-
Conformational Entropy: By analyzing the accessible conformations of the molecule.[22]
-
-
MD simulations can provide a detailed understanding of:
-
The role of water in mediating binding interactions.[12]
-
The conformational flexibility of the molecule in solution.
-
The energetic contributions of different functional groups to solvation.
Data Synthesis and Interpretation
A robust thermodynamic characterization relies on the integration of both experimental and computational data. The following table provides a template for summarizing the key thermodynamic parameters for a series of 3-amino-1-isopropylcyclopentanecarboxylate derivatives.
| Derivative | Tm (°C) | ΔHfus (kJ/mol) | Solubility (mg/mL) | Ka (M-1) | ΔG (kJ/mol) | ΔH (kJ/mol) | TΔS (kJ/mol) |
| Derivative A | |||||||
| Derivative B | |||||||
| Derivative C |
This integrated approach allows for a deeper understanding of structure-activity relationships (SAR) and structure-property relationships (SPR). For example, correlating changes in binding affinity (Ka) with the enthalpic and entropic contributions can guide the optimization of lead compounds. A decrease in affinity due to an entropic penalty might be addressed by introducing conformational constraints into the molecule.
Conclusion
The thermodynamic characterization of novel drug candidates like the 3-amino-1-isopropylcyclopentanecarboxylate derivatives is a critical and multifaceted endeavor. By combining the empirical rigor of experimental techniques such as DSC and ITC with the predictive power of computational methods like DFT and MD simulations, researchers can build a comprehensive understanding of a molecule's physicochemical properties. This knowledge is indispensable for navigating the complexities of drug development, from lead optimization to formulation design. The integrated, causality-driven approach outlined in this guide provides a robust framework for making informed decisions and ultimately increasing the probability of success in the quest for new medicines.
References
-
Studying Phase Transitions in Pharmaceuticals. (2019, December 23). AZoM.com. [Link]
- Pande, J., & Pande, V. (2011). Isothermal titration calorimetry and thermal shift assay in drug design. Drug discovery today, 16(11-12), 485–490.
-
How to Monitor Phase Transitions in Pharmaceuticals. (2019, August 27). AZoM.com. [Link]
- Jelesarov, I., & Bosshard, H. R. (1999). Differential scanning calorimetry: an invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Journal of molecular recognition, 12(1), 3–18.
-
Studying Phase Transitions in Pharmaceuticals with the Linkam DSC450. (2018, March 9). AZoM.com. [Link]
- Giesen, D. J., Chambers, C. C., Cramer, C. J., & Truhlar, D. G. (2001). Use of DFT Methods for the Calculation of the Entropy of Gas Phase Organic Molecules: An Examination of the Quality of Results from a Simple Approach. The Journal of Physical Chemistry A, 105(40), 9051–9061.
-
Thermodynamics: Isothermal titration calorimetry in drug development. (n.d.). Khan Academy. [Link]
-
Pharmaceutical Calorimeters. (n.d.). American Pharmaceutical Review. [Link]
- Vogt, F. G., & Williams, G. R. (2009). Analysis of solid-state transformations of pharmaceutical compounds using vibrational spectroscopy. Journal of pharmaceutical sciences, 98(8), 2543–2571.
-
Studying Phase Transitions in Pharmaceuticals using Linkam's DSC450 in combination with TASC. (2020, May 28). Linkam. [Link]
- Chaires, J. B. (2008). Thermodynamic Studies for Drug Design and Screening. Expert opinion on drug discovery, 3(6), 683–692.
- De Vivo, M., Masetti, M., Bottegoni, G., & Cavalli, A. (2016). Thermodynamics and Kinetics of Drug-Target Binding by Molecular Simulation. Chemical reviews, 116(11), 6518–6553.
-
Applications of Density Functional Theory to Theoretical Organic Chemistry. (2016). CORE. [Link]
-
Magnetic, optical and thermodynamic properties of organic polymorphs from periodic DFT-D calculations. (2020, December 1). Materials Chemistry Consortium. [Link]
- Zhang, Y. (2024). Exploration of the Role of Computational Chemistry in Modern Drug Discovery.
-
DFT exploring of thermodynamic and kinetic parameters of the Diels−Alder Reactions of naphthalene and anthracene with C2H2 and. (2024, September 18). Chemical Review and Letters. [Link]
- Gapsys, V., & de Groot, B. L. (2021). Accurate Prediction of Drug Activity by Computational Methods: Importance of Thermal Capacity.
-
Hefter, G. T. (1984). Cyclopentane with Water. IUPAC-NIST Solubilities Database. [Link]
- Usacheva, T., Terekhova, I., & Sharnin, V. (2021). Entropy Effects in Intermolecular Associations of Crown-Ethers and Cyclodextrins with Amino Acids in Aqueous and in Non-Aqueous Media. International Journal of Molecular Sciences, 23(1), 14.
-
Gapsys, V., & de Groot, B. L. (2021). Accurate Prediction of Drug Activity by Computational Methods: Importance of Thermal Capacity. Semantic Scholar. [Link]
- Ayalew, M. E. (2022). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline. Journal of Biophysical Chemistry, 13(3), 29-42.
-
Computational Models for Analyzing the Thermodynamic Properties of Linear Triatomic Molecules. (2025, March 5). MDPI. [Link]
-
Monte Carlo simulation of molecular dynamics for amino acid production from carboxylic acid via 14C β-decay. (n.d.). arXiv. [Link]
-
Hefter, G. T. (1984). Cyclopentene with Water. IUPAC-NIST Solubilities Database. [Link]
-
The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. (2023, January 9). MDPI. [Link]
-
Molecular Dynamics Simulations Elucidate the Molecular Organization of Poly(beta-amino ester) Based Polyplexes for siRNA Delivery. (2024, December 11). PubMed. [Link]
-
Rational Activity Improvement of Cyclic Peptides through Stabilization and Rigidification of Main Chain Using φ/ψ Plots of Amino Acids. (n.d.). PubMed Central. [Link]
-
Gibbs free energy changes (-∆G o ) as a function of amino acids for the... (n.d.). ResearchGate. [Link]
-
Enthalpic and Entropic Contributions to Hydrophobicity. (2016, July 21). Journal of Chemical Theory and Computation. [Link]
-
Role of Enthalpy-Entropy Compensation Interactions in Determining the Conformational Propensities of Amino Acid Residues in Unfolded Peptides. (2014, February 6). PubMed. [Link]
-
Gibbs (Free) Energy. (2023, January 29). Chemistry LibreTexts. [Link]
-
Cyclobutanes in Small‐Molecule Drug Candidates. (n.d.). PubMed Central. [Link]
-
Molecular dynamics simulations of highly crowded amino acid solutions: comparisons of eight different force field combinations with experiment and with each other. (n.d.). PubMed Central. [Link]
-
The Thermodynamic Properties and Molecular Structure of Cyclopentane and Cyclohexene. (1948, December). Journal of the American Chemical Society. [Link]
-
Entropy and Enthalpy of Interaction Between Amino Acid Side Chains in Nanopores. (2014, December 14). The Journal of chemical physics. [Link]
-
Free energy contribution of the twenty amino acids and the twenty pairs... (n.d.). ResearchGate. [Link]
-
Entropy & Entropy Change. (n.d.). Save My Exams. [Link]
-
Cyclopentanecarboxylate. (n.d.). PubChem. [Link]
- Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof. (n.d.).
- Preparation method for (1r,3s)-3-amino-1-cyclopentanol and salts thereof. (n.d.).
-
Molecular dynamics study on the effects of charged amino acid distribution under low pH condition to the unfolding of hen egg white lysozyme and formation of beta strands. (2022, March 24). Scientific reports. [Link]
- Process for the preparation of protected 3-amino-1,2-dihydroxy-propane acetal and derivatives thereof. (1999, May 28).
-
Uncovering Differences in Hydration Free Energies and Structures for Model Compound Mimics of Charged Side Chains of Amino Acids. (2021, April 20). Journal of the American Chemical Society. [Link]
-
Cyclopentanecarbonyl cyclopentanecarboxylate. (n.d.). PubChem. [Link]
-
Decarboxylative 1,3-dipolar cycloaddition of amino acids for the synthesis of heterocyclic compounds. (2023, November 6). Beilstein Journal of Organic Chemistry. [Link]
-
Thermodynamic Properties of Cyclopentanol + p-Dioxane Mixtures at 25 °C. (n.d.). ResearchGate. [Link]
-
Molecular Dynamics Simulations on the Effect of Peptide Secondary Structure and Substrate Charge on Adsorption at Silica Surface. (2021, August 5). Aaltodoc. [Link]
-
A Database of Thermodynamic Quantities for the Reactions of Glycolysis and the Tricarboxylic Acid Cycle. (n.d.). PubMed Central. [Link]
Sources
- 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 2. azom.com [azom.com]
- 3. Studying Phase Transitions in Pharmaceuticals with the Linkam DSC450 — Linkam Scientific [linkam.co.uk]
- 4. Analysis of solid-state transformations of pharmaceutical compounds using vibrational spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Studying Phase Transitions in Pharmaceuticals using Linkam’s DSC450 in combination with TASC. — Linkam Scientific [linkam.co.uk]
- 6. Magnetic, optical and thermodynamic properties of organic polymorphs from periodic DFT-D calculations - Materials Chemistry Consortium [mcc.hec.ac.uk]
- 7. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
- 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
- 10. Khan Academy [khanacademy.org]
- 11. Thermodynamic Studies for Drug Design and Screening - PMC [pmc.ncbi.nlm.nih.gov]
- 12. pubs.acs.org [pubs.acs.org]
- 13. Exploration of the Role of Computational Chemistry in Modern Drug Discovery | Zhang | Computational Molecular Biology [bioscipublisher.com]
- 14. files01.core.ac.uk [files01.core.ac.uk]
- 15. pubs.acs.org [pubs.acs.org]
- 16. scirp.org [scirp.org]
- 17. chemrevlett.com [chemrevlett.com]
- 18. pubs.acs.org [pubs.acs.org]
- 19. Molecular Dynamics Simulations Elucidate the Molecular Organization of Poly(beta-amino ester) Based Polyplexes for siRNA Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Molecular dynamics simulations of highly crowded amino acid solutions: comparisons of eight different force field combinations with experiment and with each other - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Molecular dynamics study on the effects of charged amino acid distribution under low pH condition to the unfolding of hen egg white lysozyme and formation of beta strands | PLOS One [journals.plos.org]
- 22. Rational Activity Improvement of Cyclic Peptides through Stabilization and Rigidification of Main Chain Using φ/ψ Plots of Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
